4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)-benzene-1,2-diamine

• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol
• IUPAC Name: 4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)benzene-1,2-diamine
• InChI: InChI=1S/C13H12N4O/c14-10-2-1-8(7-11(10)15)18-12-4-6-17-13-9(12)3-5-16-13/h1-7H,14-15H2,(H,16,17)
• InChI Key: NHEABRBXTYPRPH-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1OC2=C3C=CNC3=NC=C2)N)N

Description

4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)-benzene-1,2-diamine is a useful research compound. Its molecular formula is C13H12N4O and its molecular weight is 240.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(3,4-dinitro-phenoxy)-1H-pyrrolo[2,3-b]pyridine (Step C, 0.284 g, 0.95 mmol) in a 2/1 EtOH/EtOAc (30 mL) mixture with a catalytic amount of 10% Pd/C was stirred under H2 at RT and atmospheric pressure. The catalyst was removed by filtration and the solvents were removed under vacuum. The crude material was purified on silica gel using a CH2Cl2/EtOH/NH4OH gradient (100/0/0 to 90/10/1) to give 4-(1H-pyrrolo[2,3-b]pyridin-4-yloxy)-benzene-1,2-diamine.